Cas no 10493-37-5 (3-(2-Methoxyphenyl)propan-1-ol)

3-(2-Methoxyphenyl)propan-1-ol is a versatile aromatic alcohol with a methoxy-substituted phenyl group and a three-carbon aliphatic chain terminating in a hydroxyl group. This structure imparts solubility in both polar and organic solvents, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its reactive hydroxyl group allows for further functionalization, such as esterification or etherification, while the methoxyphenyl moiety contributes to its utility in fragrance and flavor formulations. The compound exhibits stability under standard conditions and is compatible with a range of reagents, enabling its use in multi-step synthetic routes. Its balanced polarity and reactivity make it suitable for fine chemical production and research applications.
3-(2-Methoxyphenyl)propan-1-ol structure
10493-37-5 structure
Product Name:3-(2-Methoxyphenyl)propan-1-ol
CAS No:10493-37-5
MF:C10H14O2
MW:166.216963291168
MDL:MFCD00197108
CID:149935
PubChem ID:254958
Update Time:2025-06-07

3-(2-Methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Methoxyphenyl)propan-1-ol
    • 1-Propanol, 3-(o-methoxyphenyl)-
    • 2-Methoxyphenylpropanol
    • 3-(O-Methoxy phenyl)-1-propanol
    • 3-Guaiacyl propanol
    • 3-o-Methoxyphenylpropan-1-ol
    • NSC105519
    • 2-Methoxybenzenepropanol
    • Benzenepropanol, 2-Methoxy-
    • 2-Methoxybenzene-1-propanol
    • 3-(2-METHOXY-PHENYL)-PROPAN-1-OL
    • 3-(2-methoxyphenyl)propanol
    • 3-(2-Methoxyphenyl)-1-propanol
    • KCJSIKPCRQDRNX-UHFFFAOYSA-N
    • NSC79882
    • Benzenepropanol,2-methoxy-
    • KS-
    • SCHEMBL80578
    • 10493-37-5
    • DS-6200
    • NSC-79882
    • F19813
    • CS-0150307
    • EN300-1637233
    • AMY202100006
    • J-510526
    • MFCD00197108
    • DTXSID10292035
    • AKOS005217778
    • SY103292
    • CHEMBL82752
    • 3-(2-Methoxyphenyl)-1-propanol #
    • NSC-105519
    • MDL: MFCD00197108
    • Inchi: 1S/C10H14O2/c1-12-10-7-3-2-5-9(10)6-4-8-11/h2-3,5,7,11H,4,6,8H2,1H3
    • InChI Key: KCJSIKPCRQDRNX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1CCCO

Computed Properties

  • Exact Mass: 166.09942
  • Monoisotopic Mass: 166.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Density: 1.037
  • Boiling Point: 271.2°C at 760 mmHg
  • Flash Point: 113.4°C
  • Refractive Index: 1.519
  • PSA: 29.46
  • LogP: 1.62010

3-(2-Methoxyphenyl)propan-1-ol Security Information

3-(2-Methoxyphenyl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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$291.00 2023-09-04
Alichem
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TRC
M226783-10mg
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$ 50.00 2022-06-04
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$ 135.00 2022-06-04
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M226783-100mg
3-(2-Methoxyphenyl)propan-1-ol
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$ 210.00 2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M87730-1g
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¥636.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M87730-5g
3-(2-Methoxyphenyl)propan-1-ol
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¥1906.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M87730-250mg
3-(2-Methoxyphenyl)propan-1-ol
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¥256.0 2021-09-08
abcr
AB492630-250 mg
3-(2-Methoxyphenyl)propan-1-ol; .
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€123.60 2023-06-15

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